Cas no 27955-54-0 (2-(pyrazin-2-yl)aminoacetic acid)

• Product Name: 2-(pyrazin-2-yl)aminoacetic acid
• CAS No: 27955-54-0
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 4643683
• PubChem ID: 24689556
• Update Time: 2025-10-21

2-(pyrazin-2-yl)aminoacetic acid Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(pyrazinyl)- (8CI)
• 2-[(PYRAZIN-2-YL)AMINO]ACETIC ACID
• 2-(pyrazin-2-yl)aminoacetic acid

• Inchi： 1S/C6H7N3O2/c10-6(11)4-9-5-3-7-1-2-8-5/h1-3H,4H2,(H,8,9)(H,10,11)
• InChI Key： BQKRYNNHWQSTJR-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC1=NC=CN=C1

Additional information on 2-(pyrazin-2-yl)aminoacetic acid

Comprehensive Overview of 2-(Pyrazin-2-yl)aminoacetic Acid (CAS No. 27955-54-0): Properties, Applications, and Research Insights

2-(Pyrazin-2-yl)aminoacetic acid (CAS No. 27955-54-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by a pyrazine ring linked to an aminoacetic acid moiety, serves as a versatile building block in drug discovery and material science. Its molecular formula, C₆H₇N₃O₂, reflects a balanced combination of nitrogen and oxygen functionalities, making it valuable for heterocyclic chemistry applications.

Recent studies highlight the role of 2-(pyrazin-2-yl)aminoacetic acid in designing small-molecule inhibitors and metal-chelating agents. Researchers are particularly interested in its potential to modulate enzymatic activity, especially in kinase-targeted therapies, a hot topic in oncology and neurodegenerative disease research. The compound’s hydrogen-bonding capacity and zwitterionic nature further enhance its utility in structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS 27955-54-0 is often synthesized via nucleophilic substitution reactions between pyrazine derivatives and haloacetic acids. Optimized protocols emphasize green chemistry principles, aligning with the growing demand for sustainable synthesis methods. Analytical techniques like HPLC and NMR spectroscopy are critical for purity assessment, as even minor impurities can impact downstream applications in high-throughput screening.

The compound’s relevance extends to agrochemical innovation, where its derivatives are explored as biodegradable pesticides. This aligns with global trends toward eco-friendly crop protection solutions, a frequently searched topic among environmental scientists. Additionally, its fluorescence properties make it a candidate for molecular probes in diagnostic imaging, addressing the rising interest in non-invasive detection technologies.

In material science, 2-(pyrazin-2-yl)aminoacetic acid contributes to the development of coordination polymers and MOFs (Metal-Organic Frameworks), which are widely researched for gas storage and catalysis. Its ability to form stable complexes with transition metals like copper and zinc has sparked investigations into antimicrobial coatings, a trending subject in antibiotic resistance mitigation strategies.

Regulatory and safety profiles of CAS 27955-54-0 are well-documented, with no significant hazards under standard handling conditions. However, researchers are advised to follow GLP (Good Laboratory Practice) guidelines, a common query among new entrants in chemical research forums. The compound’s logP value and aqueous solubility data are frequently referenced in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) predictions, a critical step in preclinical drug development workflows.

Market analysts note increasing demand for pyrazine-based intermediates, driven by expanding biopharmaceutical pipelines. Suppliers often list 27955-54-0 under categories like pharma-grade reagents or custom synthesis building blocks, keywords frequently used in procurement searches. Storage recommendations typically include ambient temperature and desiccated environments to maintain stability.

Future research directions may explore the compound’s electrochemical behavior for energy storage applications, tapping into the booming interest in next-generation batteries. Collaborative studies between academia and industry continue to uncover novel derivatives, reinforcing the importance of 27955-54-0 in rational drug design and functional materials innovation.